Cas no 15871-54-2 (7,7,9,9-Tetramethyl-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 7,7,9,9-Tetramethyl-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 15871-54-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 121239
• PubChem ID: 1268066
• Update Time: 2025-10-28

7,7,9,9-Tetramethyl-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-2,4-dione,7,7,9,9-tetramethyl-
• 7,7,9,9-Tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3,8-triaza-7,7,9,9-tetramethyl-spiro[4.5]decane-2,4-dione
• 2',5'-Dioxo-2,2,6,6-tetramethyl-piperidin-(4-spiro-4')-imid-azolidin
• 7,7,9,9-tetramethyl-1,3,8-triazaspiro[4,5]decane-2,4-dione
• 7,7,9,9-Tetramethyl-1,3,8-triaza-spiro[4.5]decan-2,4-dion
• 7,7,9,9-tetramethyl-1,3,8-triaza-spiro[4.5]decane-2,4-dione
• AC1LOQVX
• AC1Q2CM8
• CTK4C9811
• Oprea1_676055
• SureCN2209079
• T0511-0206
• 7 7 9 9-TETRAMETHYL-1 3 8-TRIAZASPIRO-
• 7,7,9,9-tetramethyl-1,3,8-triazaspiro-(4.5)decane
• EN300-17006
• SR-01000036170
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 7,7,9,9-tetramethyl-
• AKOS001053737
• MFCD00134335
• DTXSID20361443
• D75206
• PNJCQCUNRRANAF-UHFFFAOYSA-N
• CS-0091757
• Z56857859
• 7,7,9,9-tetramethyl-1,3,8-triazaspiro[4.5]-decane-2,4-dione
• SCHEMBL2209079
• 15871-54-2
• STR04928
• SR-01000036170-1
• 7,7,9,9-TETRAMETHYL-1,3,8-TRIAZASPIRO-(4 .5)DECANE-2,4-DIONE, 98%
• 7,7,9,9-Tetramethyl-1,3,8-triazaspiro4.5decane-2,4-dione

• Inchi： 1S/C11H19N3O2/c1-9(2)5-11(6-10(3,4)14-9)7(15)12-8(16)13-11/h14H,5-6H2,1-4H3,(H2,12,13,15,16)
• InChI Key： PNJCQCUNRRANAF-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(C)(C)NC(C)(C)C2)NC(N1)=O

Computed Properties

• Exact Mass: 225.14787
• Monoisotopic Mass: 225.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Color/Form: solid
• Density: 1.17
• Melting Point: >300 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.54
• PSA: 70.23
• Solubility: Not determined

7,7,9,9-Tetramethyl-1,3,8-triazaspiro4.5decane-2,4-dione Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on 7,7,9,9-Tetramethyl-1,3,8-triazaspiro4.5decane-2,4-dione

Comprehensive Overview of 7,7,9,9-Tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 15871-54-2)

The compound 7,7,9,9-Tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 15871-54-2) is a spirocyclic organic molecule with a unique structural framework. Its spiro[4.5]decane core, combined with tetramethyl substitutions and a triazaspiro ring system, makes it a subject of interest in pharmaceutical and material science research. This compound is often explored for its potential applications in drug development, catalysis, and polymer chemistry due to its rigid and sterically hindered architecture.

In recent years, the demand for specialty chemicals like 7,7,9,9-Tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce such compounds, aligning with global trends toward reducing carbon footprints. The compound's spirocyclic structure also positions it as a candidate for high-performance materials, particularly in coatings and adhesives where thermal stability and mechanical strength are critical.

One of the most frequently asked questions about 15871-54-2 revolves around its synthetic routes and scalability. Industrial chemists often seek optimized protocols to produce this compound efficiently, minimizing waste and energy consumption. Additionally, its potential role in bioactive molecules has sparked interest, with studies investigating its incorporation into pharmacophores for targeting specific enzymes or receptors.

The triazaspiro moiety in 7,7,9,9-Tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is particularly noteworthy for its ability to impart conformational rigidity, a property highly valued in medicinal chemistry. This feature can enhance binding affinity and selectivity, making the compound a valuable scaffold for designing new therapeutics. Recent publications have highlighted its utility in central nervous system (CNS) drug discovery, where structural complexity is often required to cross the blood-brain barrier.

From a material science perspective, the compound's tetramethyl groups contribute to its hydrophobicity, which can be leveraged in water-resistant coatings or nanocomposites. Its stability under high temperatures also makes it suitable for high-temperature applications, such as aerospace materials or electronic components. These attributes align with the growing market for advanced functional materials, where performance and durability are paramount.

In summary, 7,7,9,9-Tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 15871-54-2) is a versatile compound with broad applicability across multiple industries. Its unique spirocyclic framework, combined with its thermal and chemical stability, positions it as a key player in both pharmaceutical and material innovation. As research continues to uncover new uses for this molecule, its relevance in cutting-edge science is expected to grow significantly.